![molecular formula C15H20ClN3O2S B2362302 1-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(cyclopentylthio)ethanone CAS No. 2034250-30-9](/img/structure/B2362302.png)
1-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(cyclopentylthio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule that contains a pyrimidine ring, which is a type of heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . It also contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom .
Scientific Research Applications
Antimicrobial Activity
1-(5-Mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone, a related compound, exhibits significant antimicrobial activity, with minimum inhibitory concentration values ranging from 30.2 - 43.2 µg cm-3. This suggests potential applications of related compounds in antimicrobial research (Salimon, Salih, & Hussien, 2011).
Heterocyclic Synthesis for Dyes
Pyrimidine derivatives have been used in the synthesis of novel heterocyclic chalcone dyes, which can be applied to polyester fibers, producing hues ranging from greenish-yellow to orange. This demonstrates the compound's utility in the field of materials science, particularly in textile dyeing (Ho & Yao, 2013).
Antibacterial Properties
Compounds containing pyrimidine structures have shown notable antibacterial activity. For instance, pyrimidine imines and thiazolidinones synthesized using microwave irradiation demonstrated significant antibacterial properties (Merugu, Ramesh, & Sreenivasulu, 2010).
Potential in Antifungal Development
Pyrimidine-based compounds like voriconazole, which involves pyrimidine synthesis, have been explored for their antifungal properties, particularly as broad-spectrum triazole antifungal agents (Butters et al., 2001).
Plant Growth Stimulation
New derivatives of pyrimidine, including those containing a 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring, have shown pronounced plant growth stimulating effects, suggesting applications in agriculture (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).
properties
IUPAC Name |
1-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-cyclopentylsulfanylethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClN3O2S/c16-11-7-17-15(18-8-11)21-12-5-6-19(9-12)14(20)10-22-13-3-1-2-4-13/h7-8,12-13H,1-6,9-10H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFWHGIKHNICMJX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)SCC(=O)N2CCC(C2)OC3=NC=C(C=N3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(cyclopentylthio)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.